Cas no 68841-07-6 (2-(3-methoxyphenyl)methylazepane)

• Product Name: 2-(3-methoxyphenyl)methylazepane
• CAS No: 68841-07-6
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• MDL: MFCD02663786
• CID: 972258
• PubChem ID: 4333727
• Update Time: 2025-06-03

2-(3-methoxyphenyl)methylazepane Chemical and Physical Properties

Names and Identifiers

• HEXAHYDRO-2-[(3-METHOXYLPHENYL)METHYL]-1H-AZEPINE
• 2-[(3-methoxyphenyl)methyl]azepane
• AC1N7UXW
• AG-G-66299
• CTK5C8528
• 2-(3-methoxyphenyl)methylazepane
• 68841-07-6
• 2-(3-Methoxybenzyl)azepane
• DTXSID90402034
• SCHEMBL11485377
• AKOS011834985

• MDL： MFCD02663786
• Inchi： 1S/C14H21NO/c1-16-14-8-5-6-12(11-14)10-13-7-3-2-4-9-15-13/h5-6,8,11,13,15H,2-4,7,9-10H2,1H3
• InChI Key： OJEGIPFGVWEOGH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CC1CCCCCN1

Computed Properties

• Exact Mass: 219.162
• Monoisotopic Mass: 219.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(3-methoxyphenyl)methylazepane

2-(3-Methoxyphenyl)methylazepane: A Comprehensive Overview

2-(3-Methoxyphenyl)methylazepane (CAS No. 68841-07-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a methyl group attached to an azepane ring, which is further substituted with a 3-methoxyphenyl group. This combination of structural elements contributes to its intriguing chemical properties and biological activity.

The synthesis of 2-(3-Methoxyphenyl)methylazepane involves a series of carefully designed reactions, often utilizing advanced catalytic techniques. Recent studies have explored the use of transition metal catalysts to enhance the efficiency of these reactions, thereby reducing production costs and improving yield. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the azepane ring, demonstrating the versatility of this approach in organic synthesis.

One of the most promising aspects of 2-(3-Methoxyphenyl)methylazepane lies in its pharmacological properties. Preclinical studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a potential candidate for the development of new therapeutic agents. Furthermore, its ability to modulate certain cellular pathways has led to investigations into its role in neurodegenerative diseases and cancer therapy.

In terms of structural analysis, 2-(3-Methoxyphenyl)methylazepane has been studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry. These studies have provided valuable insights into the compound's conformational dynamics and stability. For example, research has revealed that the methoxy group on the phenyl ring plays a critical role in stabilizing the molecule's structure through intramolecular hydrogen bonding.

The application of 2-(3-Methoxyphenyl)methylazepane extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have demonstrated that the compound can be incorporated into thin-film transistors, showcasing its potential for use in flexible electronics.

From an environmental perspective, the biodegradability and toxicity of 2-(3-Methoxyphenyl)methylazepane have been evaluated to ensure its safe handling and disposal. Studies indicate that the compound is not highly toxic under normal conditions, but further research is needed to fully understand its long-term environmental impact.

In conclusion, 2-(3-Methoxyphenyl)methylazepane (CAS No. 68841-07-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its structural complexity and functional versatility make it an exciting subject for ongoing research. As new findings emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.